Cas no 1807205-99-7 (4-Bromo-2-methyl-6-(trifluoromethoxy)aniline)

• Product Name: 4-Bromo-2-methyl-6-(trifluoromethoxy)aniline
• CAS No: 1807205-99-7
• MF: C₈H₇BrF₃NO
• MW: 270.046491861343
• CID: 5006630
• Update Time: 2025-11-01

4-Bromo-2-methyl-6-(trifluoromethoxy)aniline Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-methyl-6-(trifluoromethoxy)aniline

• Inchi： 1S/C8H7BrF3NO/c1-4-2-5(9)3-6(7(4)13)14-8(10,11)12/h2-3H,13H2,1H3
• InChI Key： ITDRIHCUTUCZDF-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=C(C)C=1)N)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 200
• XLogP3: 3.5
• Topological Polar Surface Area: 35.2

Additional information on 4-Bromo-2-methyl-6-(trifluoromethoxy)aniline

Introduction to 4-Bromo-2-methyl-6-(trifluoromethoxy)aniline (CAS No. 1807205-99-7)

4-Bromo-2-methyl-6-(trifluoromethoxy)aniline, identified by its CAS number 1807205-99-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of aniline derivatives, characterized by its bromine substituent at the fourth position, a methyl group at the second position, and a trifluoromethoxy group at the sixth position. The unique structural features of 4-Bromo-2-methyl-6-(trifluoromethoxy)aniline make it a valuable intermediate in the synthesis of various bioactive molecules, particularly those targeting neurological and inflammatory pathways.

The significance of 4-Bromo-2-methyl-6-(trifluoromethoxy)aniline lies in its potential applications in drug discovery and development. The presence of a bromine atom enhances its reactivity, making it a versatile building block for further chemical modifications. Additionally, the electron-withdrawing nature of the trifluoromethoxy group influences the electronic properties of the molecule, which can be exploited to fine-tune its pharmacological activity. These attributes have positioned 4-Bromo-2-methyl-6-(trifluoromethoxy)aniline as a compound of interest for researchers exploring novel therapeutic agents.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors for neurological disorders. Anilines, due to their ability to interact with biological targets such as enzymes and receptors, have been extensively studied in this context. Among these derivatives, 4-Bromo-2-methyl-6-(trifluoromethoxy)aniline has shown promise in preclinical studies as a precursor for compounds that modulate neurotransmitter systems. For instance, modifications of this scaffold have led to the identification of molecules with potential efficacy in treating conditions such as Parkinson's disease and Alzheimer's disease.

The pharmaceutical industry has also explored the use of 4-Bromo-2-methyl-6-(trifluoromethoxy)aniline in the development of anti-inflammatory agents. The trifluoromethoxy group, known for its ability to enhance metabolic stability and binding affinity, has been incorporated into various drug candidates targeting inflammatory pathways. Studies have demonstrated that derivatives of this compound can inhibit key enzymes involved in inflammation, such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings highlight the therapeutic potential of 4-Bromo-2-methyl-6-(trifluoromethoxy)aniline as a lead compound for anti-inflammatory drug discovery.

Furthermore, the structural motifs present in 4-Bromo-2-methyl-6-(trifluoromethoxy)aniline have inspired research into its role in anticancer therapies. The bromine atom facilitates cross-coupling reactions, enabling the synthesis of complex heterocyclic structures that are known to exhibit cytotoxic effects. Recent studies have reported that certain derivatives of this compound can induce apoptosis in cancer cell lines by interfering with critical signaling pathways. This underscores the importance of 4-Bromo-2-methyl-6-(trifluoromethoxy)aniline as a scaffold for developing novel anticancer agents.

The synthetic methodologies employed in the preparation of 4-Bromo-2-methyl-6-(trifluoromethoxy)aniline are also worth mentioning. The synthesis typically involves multi-step reactions starting from readily available aromatic precursors. For example, bromination followed by methylation and subsequent introduction of the trifluoromethoxy group are common strategies. These synthetic routes highlight the compound's accessibility and utility in medicinal chemistry applications.

In conclusion, 4-Bromo-2-methyl-6-(trifluoromethoxy)aniline (CAS No. 1807205-99-7) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive intermediate for synthesizing bioactive molecules targeting neurological disorders, inflammation, and cancer. The ongoing studies into its derivatives continue to expand our understanding of its therapeutic applications, reinforcing its importance as a cornerstone in drug discovery efforts.